Cas no 100849-37-4 (Aniline-13C6)

• Product Name: Aniline-13C6
• CAS No: 100849-37-4
• MF: C₆H₇N
• MW: 99.0824100971222
• CID: 124257
• Update Time: 2025-04-18

Aniline-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzenamine-1,2,3,4,5,6-13C6
• ANILINE (13C6)
• ANILINE, [13C6]
• Aniline-13C6

• Inchi： 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： PAYRUJLWNCNPSJ-IDEBNGHGSA-N
• SMILES： N[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.087 g/mL at 25 °C
• Melting Point: −6 °C(lit.)
• Boiling Point: 184 °C(lit.)
• Flash Point: 158 °F
• Refractive Index: n20/D 1.586(lit.)
• Solubility: Not determined

Aniline-13C6 Security Information

• Hazardous Material transportation number：UN 1547 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-40-48/23/24/25-50-68-43-41-23/24/25
• Safety Instruction： 28-36/37-45-61-63-46-36/37/39-27-26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines